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Compound of Interest

Compound Name: Trimethylol Propane Tribenzoate

Cat. No.: B167215

An In-depth Technical Guide to Trimethylolpropane Tribenzoate (CAS: 54547-34-1)

Introduction

Trimethylolpropane Tribenzoate (TMPTB), identified by CAS number 54547-34-1, is a triester
compound synthesized from trimethylolpropane and benzoic acid.[1] Its chemical IUPAC name
Is 2,2-bis(benzoyloxymethyl)butyl benzoate.[1][2] This document provides a comprehensive
overview of its chemical and physical properties, detailed experimental protocols for its
synthesis, and its known industrial applications.

This guide is intended for researchers and scientists. While the compound's primary uses are
in the materials industry, this paper consolidates the available technical data. Based on current
literature, direct applications in drug development or defined biological signaling pathways have
not been identified. The information presented is based on its established physicochemical
characteristics and synthesis methodologies.

Physicochemical Properties

TMPTB is a white to off-white solid, typically in powder or granule form.[3][4] It is insoluble in
water but shows good solubility in various organic solvents.[3][5] The quantitative properties
are summarized in the table below.
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Property Value Reference
CAS Number 54547-34-1 [1][2]
Molecular Formula C27H2606 [11[2][3]
Molecular Weight 446.5 g/mol [11[2]
White to off-white powder or
Appearance [31[4]
granule
Melting Point 82.0-86.0 °C [4][5]

Insoluble in water; soluble in
N methanol; easily soluble in
Solubility _ [31[5]
ethanol, dichloromethane,

acetone, benzene, chloroform.

Purity (Assay) >98.0% (by HPLC) [4115]
XLogP3-AA 5.9 (2]
Hydrogen Bond Donors 0 [2]
Hydrogen Bond Acceptors 6 [2]
Topological Polar Surface Area  78.9 A2 [2]

Experimental Protocols: Synthesis

The synthesis of Trimethylolpropane Tribenzoate can be achieved through several established
esterification methods. The choice of method depends on desired reaction speed, yield, and
available starting materials.

Protocol 1: Direct Esterification with Benzoic Acid

This is the most direct route, involving the reaction of trimethylolpropane with three equivalents
of benzoic acid. The reaction equilibrium is driven towards the product by the removal of water.

[1]

Methodology:
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Reactants and Molar Ratio: Charge a reaction vessel with trimethylolpropane (TMP) and
benzoic acid in a 1:3 molar ratio.[1]

Catalyst: Add an acid catalyst, such as p-Toluenesulfonic acid (p-TSA), typically at a loading
of around 5% (w/w) relative to the reactants.[1]

Solvent: Use a solvent that forms an azeotrope with water (e.g., toluene or xylene) to
facilitate its removal via a Dean-Stark apparatus.

Reaction Conditions: Heat the mixture to reflux, generally between 180 and 220°C.[1]

Reaction Time: Maintain reflux for 4 to 6 hours, or until the theoretical amount of water has
been collected in the Dean-Stark trap, indicating the reaction is complete.[1]

Purification: After cooling, the reaction mixture is typically neutralized to remove the acid
catalyst, washed with water and/or brine, and the organic solvent is removed under reduced
pressure. Further purification can be achieved by recrystallization from a suitable solvent.
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Direct Esterification Workflow

1. Combine Reactants
(TMP, Benzoic Acid, p-TSA)

Add Heat

2. Heat to Reflux
(180-220°C, 4-6h)

Drive Equilibrium

3. Azeotropic Water Removal
(Dean-Stark Trap)

[4. Neutralization & Washing]

5. Solvent Removal &
Recrystallization

Final Product: TMPTB

Click to download full resolution via product page

Caption: Workflow for Direct Esterification Synthesis of TMPTB.
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Protocol 2: Reaction with Benzoyl Chloride (Schotten-
Baumann Reaction)

This method offers rapid reaction rates and high yields by using the more reactive benzoyl
chloride in a two-phase system.[1]

Methodology:

o Phase Preparation: Prepare a biphasic system. The organic phase consists of an inert
solvent (e.g., dichloromethane or toluene) containing trimethylolpropane and benzoyl
chloride. The aqueous phase contains a base, such as sodium hydroxide.[1]

¢ Reaction: Add the benzoyl chloride dropwise to the vigorously stirred biphasic mixture. The
reaction occurs at the interface of the two immiscible liquids.[1] The base in the aqueous
phase neutralizes the HCI byproduct, driving the reaction to completion.

» Temperature Control: The reaction is often exothermic and may require cooling to maintain a
controlled temperature.

 Purification: After the reaction is complete, the organic layer is separated, washed with water
and brine to remove any remaining base and salt, dried over an anhydrous salt (e.g.,
MgSO0a), and the solvent is evaporated to yield the crude product. Recrystallization is then
performed for final purification.
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Caption: Overall synthesis reaction of Trimethylolpropane Tribenzoate.

Applications

Trimethylolpropane Tribenzoate is primarily utilized in the polymer and materials industry due to
its properties as a plasticizer and processing aid.

o Plasticizer: It is used as a plasticizer for a variety of polymers, including PVC, cellulose
esters, thermoplastic polyurethane, and polylactic acid resins.[3][4]

e Coatings and Inks: The compound is applied in coatings and as an ink adhesive.[3][6]

o Other Uses: It also functions as a polyester crystallization accelerator and finds use in the
manufacturing of PVC plastic particles, optical films, and solder flux.[3][4]

Safety and Handling

According to available Safety Data Sheets, Trimethylolpropane Tribenzoate is not classified as
a hazardous substance.[7] However, as with any chemical, appropriate laboratory practices
should be followed. It is recommended to handle the substance in a well-ventilated area and
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use personal protective equipment, including gloves and safety glasses. One safety data sheet
for a related compound notes that the toxicological properties have not been thoroughly
investigated, warranting caution.[8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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